Cas no 2171659-58-6 (methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate)

• Product Name: methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate
• CAS No: 2171659-58-6
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 6354929
• PubChem ID: 165861127
• Update Time: 2025-10-31

methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate
• 2171659-58-6
• methyl 3-amino-4-{[(tert-butoxy)carbonyl](methyl)amino}-4-methylpentanoate
• EN300-1286838

• Inchi： 1S/C13H26N2O4/c1-12(2,3)19-11(17)15(6)13(4,5)9(14)8-10(16)18-7/h9H,8,14H2,1-7H3
• InChI Key： ZONMNOGLQHFLEO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C)(C)C(CC(=O)OC)N)=O

Computed Properties

• Exact Mass: 274.18925731g/mol
• Monoisotopic Mass: 274.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.9Ų

Additional information on methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate

Recent Advances in the Study of Methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate (CAS: 2171659-58-6)

The compound methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate (CAS: 2171659-58-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This ester derivative, characterized by its tert-butoxycarbonyl (Boc) and methylamino functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting protease enzymes and other therapeutic targets.

Recent studies have focused on the synthetic optimization of this compound to improve yield and purity, which are critical for its application in pharmaceutical formulations. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, employing palladium-based catalysts under mild conditions, achieving a yield of over 85% with high enantiomeric purity. This advancement addresses previous challenges related to racemization and side reactions during synthesis.

In addition to synthetic improvements, research has explored the biological activity of derivatives of methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that modifications at the amino and ester functional groups could enhance binding affinity to specific protease targets, such as cathepsin B, which is implicated in cancer metastasis. These findings suggest that this compound could serve as a scaffold for developing novel protease inhibitors.

Further investigations into the pharmacokinetic properties of this compound have revealed promising stability in plasma and moderate bioavailability, as reported in a 2024 preclinical study. These properties, combined with its synthetic accessibility, make it a viable candidate for further drug development. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects, which are currently under investigation.

In conclusion, methyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate (CAS: 2171659-58-6) represents a versatile and promising intermediate in medicinal chemistry. Ongoing research aims to expand its applications, particularly in the design of protease inhibitors and other therapeutic agents. Future studies will likely focus on structural optimization and in vivo efficacy to translate these findings into clinical applications.